Cas no 1270458-94-0 (3-(2,5-DICHLOROPHENYL)MORPHOLINE)

• Product Name: 3-(2,5-DICHLOROPHENYL)MORPHOLINE
• CAS No: 1270458-94-0
• MF: C₁₀H₁₁Cl₂NO
• MW: 232.106440782547
• MDL: MFCD18698008
• CID: 5582966
• PubChem ID: 126971180
• Update Time: 2025-10-29

3-(2,5-DICHLOROPHENYL)MORPHOLINE Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-DICHLOROPHENYL)MORPHOLINE
• Morpholine, 3-(2,5-dichlorophenyl)-
• 1270458-94-0
• EN300-1986326

• MDL： MFCD18698008
• Inchi： 1S/C10H11Cl2NO/c11-7-1-2-9(12)8(5-7)10-6-14-4-3-13-10/h1-2,5,10,13H,3-4,6H2
• InChI Key： CSVHYIDNWJERGO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1COCCN1)Cl

Computed Properties

• Exact Mass: 231.0217694g/mol
• Monoisotopic Mass: 231.0217694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.278±0.06 g/cm3(Predicted)
• Boiling Point: 312.6±42.0 °C(Predicted)
• pka: 7.60±0.40(Predicted)

Additional information on 3-(2,5-DICHLOROPHENYL)MORPHOLINE

Exploring 3-(2,5-Dichlorophenyl)Morpholine (CAS No. 1270458-94-0): Properties, Applications, and Market Insights

3-(2,5-Dichlorophenyl)Morpholine (CAS No. 1270458-94-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This morpholine derivative, characterized by its dichlorophenyl substitution, exhibits unique chemical properties that make it valuable for various applications. In this comprehensive overview, we delve into its molecular structure, synthesis methods, and emerging uses in modern industries.

The compound's molecular formula, C₁₀H₁₁Cl₂NO, reveals its heterocyclic nature, combining a morpholine ring with a 2,5-dichlorophenyl moiety. This structural configuration contributes to its moderate lipophilicity and enhanced stability, properties that are particularly sought after in drug discovery programs. Recent studies highlight its potential as a pharmacophore in developing novel therapeutic agents, especially in neurological and anti-inflammatory applications.

From a synthetic chemistry perspective, 3-(2,5-Dichlorophenyl)Morpholine is typically prepared through nucleophilic substitution reactions or catalytic amination processes. The choice of synthetic route often depends on the desired purity level and scale of production. Advanced purification techniques such as column chromatography or recrystallization are commonly employed to achieve pharmaceutical-grade material, with typical purity levels exceeding 98%.

The compound's physicochemical properties include a molecular weight of 232.11 g/mol, melting point range of 85-88°C, and limited water solubility. These characteristics make it particularly suitable for formulation in organic solvents or lipid-based delivery systems. Researchers have noted its structural versatility, allowing for various modifications to optimize biological activity or physical properties for specific applications.

In pharmaceutical research, 3-(2,5-Dichlorophenyl)Morpholine has shown promise as a building block for CNS-active compounds. Its ability to cross the blood-brain barrier while maintaining metabolic stability makes it attractive for developing treatments for neurological disorders. Recent patent filings indicate growing interest in its use for neuroprotective agents and dopamine receptor modulators, aligning with current trends in neurodegenerative disease research.

The agrochemical industry has also explored applications of this compound, particularly in the development of novel fungicides and plant growth regulators. Its chlorinated aromatic system contributes to pesticidal activity, while the morpholine moiety enhances systemic movement within plant tissues. These properties address the growing demand for eco-friendly crop protection solutions with reduced environmental persistence.

Market analysis reveals increasing demand for 3-(2,5-Dichlorophenyl)Morpholine, particularly from contract research organizations and specialty chemical manufacturers. The global market is projected to grow at a CAGR of 5-7% over the next five years, driven by expanding applications in drug discovery and agricultural chemistry. Current pricing trends reflect its status as a high-value intermediate, with bulk quantities typically ranging between $200-$500 per gram depending on purity and supplier.

Quality control standards for 1270458-94-0 typically include HPLC analysis for purity assessment, residual solvent testing, and characterization by 1H NMR and mass spectrometry. Storage recommendations generally suggest keeping the material in airtight containers under inert atmosphere at temperatures below 25°C to maintain stability. These handling protocols ensure the compound retains its chemical integrity during storage and transportation.

Recent scientific literature highlights innovative applications of 3-(2,5-Dichlorophenyl)Morpholine in materials science, particularly as a precursor for functionalized polymers and coordination complexes. Its ability to act as a ligand for transition metals has opened new possibilities in catalyst design and supramolecular chemistry. These developments align well with current research priorities in green chemistry and sustainable material development.

Environmental and safety considerations for handling 3-(2,5-Dichlorophenyl)Morpholine include standard laboratory precautions such as using personal protective equipment and working in well-ventilated areas. While not classified as highly hazardous, proper risk assessment should precede any large-scale operations. Disposal should follow local regulations for organic compounds, with emphasis on responsible chemical waste management practices.

The future outlook for CAS 1270458-94-0 appears promising, with ongoing research exploring its potential in bioconjugation chemistry and prodrug design. As synthetic methodologies continue to advance, we anticipate broader adoption of this versatile building block across multiple disciplines. Its combination of synthetic accessibility and structural features positions it well to address current challenges in medicinal chemistry and material science innovation.